[4-[(3-Methoxyphenyl)methyl]morpholin-2-yl]-thiomorpholin-4-ylmethanone

• IUPAC Name: [4-[(3-methoxyphenyl)methyl]morpholin-2-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C17H24N2O3S/c1-21-15-4-2-3-14(11-15)12-18-5-8-22-16(13-18)17(20)19-6-9-23-10-7-19/h2-4,11,16H,5-10,12-13H2,1H3
• InChI Key: QYKQOOHYFPBBMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCOC(C2)C(=O)N3CCSCC3
• Molecular Formula: C17H24N2O3S
• Molecular Weight: 336.5 g/mol

Description

Morpholine derivatives are a class of organic compounds that contain a morpholine ring, a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom. They are used in a wide range of applications, including as intermediates in organic synthesis, and in the production of pharmaceuticals.

Molecular Structure Analysis

Morpholine has a six-membered ring with an oxygen atom and a nitrogen atom. The presence of these heteroatoms gives morpholine and its derivatives unique chemical properties.

Chemical Reactions Analysis

Morpholine derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, and additions to the nitrogen atom. The specific reactions a morpholine derivative can undergo depend on its structure.

Physical And Chemical Properties Analysis

Morpholine derivatives have diverse physical and chemical properties depending on their specific structures. For example, they can vary in terms of their solubility, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a morpholine derivative would depend on its specific structure and the context in which it is used. For example, some morpholine derivatives are used as inhibitors of certain enzymes.

Safety and Hazards

The safety and hazards associated with a morpholine derivative would depend on its specific structure. Some morpholine derivatives may be harmful if swallowed or if they come into contact with the skin.

Future Directions

The future directions for research on morpholine derivatives could include the development of new synthesis methods, the exploration of new reactions, and the investigation of new applications in areas such as medicine and materials science.